Cas no 69722-21-0 (N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide)

N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide structure
69722-21-0 structure
Product Name:N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide
CAS No:69722-21-0
MF:C18H13N5O2
MW:331.328122854233
CID:1738758
PubChem ID:16345082
Update Time:2025-04-21

N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-(1,4-dihydro-4-oxo-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-5-yl)-
    • N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide
    • N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide
    • HMS1658J22
    • F2823-0190
    • 69722-21-0
    • N-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)benzamide
    • Z84657382
    • AKOS024470299
    • N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}benzamide
    • Inchi: 1S/C18H13N5O2/c24-17(13-7-3-1-4-8-13)21-22-12-19-16-15(18(22)25)11-20-23(16)14-9-5-2-6-10-14/h1-12H,(H,21,24)
    • InChI Key: PZGHWUOWYRLLLS-UHFFFAOYSA-N
    • SMILES: O=C1C2C=NN(C3C=CC=CC=3)C=2N=CN1NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 331.10709
  • Monoisotopic Mass: 331.10692467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 540
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 79.6Ų

Experimental Properties

  • PSA: 79.59

N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide Pricemore >>

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